Cas no 2028260-74-2 (Hexane, 6-chloro-3-ethyl-1,1-difluoro-)

• Product Name: Hexane, 6-chloro-3-ethyl-1,1-difluoro-
• CAS No: 2028260-74-2
• MF: C₈H₁₅ClF₂
• MW: 184.654508829117
• CID: 5286327
• Update Time: 2025-07-17

Hexane, 6-chloro-3-ethyl-1,1-difluoro- Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-ethyl-1,1-difluorohexane
• Hexane, 6-chloro-3-ethyl-1,1-difluoro-

• Inchi： 1S/C8H15ClF2/c1-2-7(4-3-5-9)6-8(10)11/h7-8H,2-6H2,1H3
• InChI Key： MRNGDVAGVMANAX-UHFFFAOYSA-N
• SMILES： ClCCCC(CC)CC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 86.2
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on Hexane, 6-chloro-3-ethyl-1,1-difluoro-

Comprehensive Overview of Hexane, 6-chloro-3-ethyl-1,1-difluoro- (CAS No. 2028260-74-2)

Hexane, 6-chloro-3-ethyl-1,1-difluoro- (CAS No. 2028260-74-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of halogenated alkanes, which are widely studied for their versatility in industrial and research settings. The presence of both chloro and difluoro substituents in its structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of advanced materials and pharmaceuticals.

One of the most frequently searched questions about Hexane, 6-chloro-3-ethyl-1,1-difluoro- revolves around its synthesis methods and reactivity. Researchers often explore its potential as a building block for more complex molecules, leveraging its electrophilic and nucleophilic sites. The compound's CAS No. 2028260-74-2 is a critical identifier for those seeking precise information in chemical databases, ensuring accurate retrieval of data for academic or industrial purposes. Its molecular formula and structural features are also key points of interest, as they dictate its behavior in various chemical reactions.

In the context of green chemistry and sustainability, Hexane, 6-chloro-3-ethyl-1,1-difluoro- has been examined for its environmental impact. With growing concerns about carbon footprint and eco-friendly alternatives, scientists are investigating ways to optimize its synthesis to minimize waste and energy consumption. This aligns with the broader trend of sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in pharmaceutical research. The difluoro moiety, in particular, is known to enhance the bioavailability and metabolic stability of drug candidates. As such, Hexane, 6-chloro-3-ethyl-1,1-difluoro- may serve as a precursor in the development of novel therapeutics, addressing pressing health challenges like antimicrobial resistance and chronic diseases. This connection to drug discovery is a hot topic among researchers and industry stakeholders.

The compound's physical properties, such as boiling point, solubility, and stability, are also frequently queried in scientific literature. These characteristics are essential for determining its suitability in specific applications, whether in material science or analytical chemistry. For instance, its volatility and polarity may influence its use as a solvent or reagent in laboratory settings.

From an industrial perspective, Hexane, 6-chloro-3-ethyl-1,1-difluoro- is often discussed in the context of scalable production and cost-effectiveness. Companies are keen to identify efficient synthetic routes that can be adapted for large-scale manufacturing without compromising quality. This is particularly relevant in sectors like agrochemicals and specialty chemicals, where precision and reliability are paramount.

In summary, Hexane, 6-chloro-3-ethyl-1,1-difluoro- (CAS No. 2028260-74-2) is a multifaceted compound with significant potential across various scientific disciplines. Its chemical structure, reactivity, and applications make it a subject of ongoing research and innovation. As the demand for sustainable and high-performance chemicals grows, this compound is likely to remain a focal point in both academic and industrial circles.